Cas no 1261961-89-0 (5-(4-Methylphenyl)-3-methylphenol)

• Product Name: 5-(4-Methylphenyl)-3-methylphenol
• CAS No: 1261961-89-0
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD18313083
• CID: 2766265
• PubChem ID: 53218775
• Update Time: 2025-08-04

5-(4-Methylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylphenyl)-3-methylphenol, 95%
• DTXSID20683672
• AKOS006315572
• 1261961-89-0
• MFCD18313083
• 4',5-Dimethyl[1,1'-biphenyl]-3-ol
• 5-(4-METHYLPHENYL)-3-METHYLPHENOL
• 5-(4-Methylphenyl)-3-methylphenol

• MDL： MFCD18313083
• Inchi： 1S/C14H14O/c1-10-3-5-12(6-4-10)13-7-11(2)8-14(15)9-13/h3-9,15H,1-2H3
• InChI Key： SNQIQCBVPAVQKB-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 198.104465066Da
• Monoisotopic Mass: 198.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(4-Methylphenyl)-3-methylphenol

5-(4-Methylphenyl)-3-methylphenol (CAS No. 1261961-89-0): Properties, Applications, and Market Insights

5-(4-Methylphenyl)-3-methylphenol (CAS No. 1261961-89-0) is a specialized organic compound with a unique molecular structure that combines phenolic and aromatic functionalities. This compound, also known as 3-methyl-5-(p-tolyl)phenol, has garnered significant attention in recent years due to its versatile applications in various industries, including pharmaceuticals, agrochemicals, and material science. The growing demand for high-performance intermediates in these sectors has propelled research into phenolic derivatives like this compound.

The chemical structure of 5-(4-Methylphenyl)-3-methylphenol features a phenol core substituted with both a methyl group and a 4-methylphenyl group at the 3 and 5 positions, respectively. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and thermal stability up to 200°C. Recent studies have focused on its potential as a building block for advanced materials, particularly in the development of novel polymer additives and specialty coatings.

In the pharmaceutical sector, CAS 1261961-89-0 has shown promise as an intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential to serve as a precursor for antimicrobial agents and anti-inflammatory compounds. The compound's structural features allow for various chemical modifications, making it valuable for medicinal chemistry applications. Current market trends indicate increasing demand for such versatile intermediates, especially in the development of new therapeutic agents.

The agrochemical industry has also recognized the potential of 5-(4-Methylphenyl)-3-methylphenol as a key component in the formulation of crop protection products. Its phenolic nature contributes to the stability of certain pesticide formulations, while the aromatic components enhance compatibility with various delivery systems. Recent innovations in sustainable agriculture have driven research into more efficient and environmentally friendly chemical solutions, where this compound plays a role.

From a synthetic chemistry perspective, the production of 1261961-89-0 typically involves Friedel-Crafts alkylation or other aromatic substitution reactions. Manufacturers are increasingly focusing on green chemistry approaches to improve the sustainability of production processes. This aligns with current industry trends toward eco-friendly synthesis methods and reduced environmental impact.

The global market for phenolic compounds like 5-(4-Methylphenyl)-3-methylphenol is experiencing steady growth, with Asia-Pacific regions showing particularly strong demand. Market analysts attribute this to expanding pharmaceutical and agrochemical industries in emerging economies. Quality standards for this compound typically require high purity levels (>98%), with strict control over impurities that might affect downstream applications.

Recent technological advancements have enabled more precise characterization of CAS 1261961-89-0, including advanced analytical techniques like HPLC-MS and NMR spectroscopy. These methods ensure accurate identification and purity assessment, which are crucial for research and industrial applications. The compound's stability profile makes it suitable for long-term storage under proper conditions, contributing to its commercial viability.

Future research directions for 5-(4-Methylphenyl)-3-methylphenol include exploring its potential in material science applications, particularly as a monomer for specialty polymers. The compound's aromatic structure suggests possible utility in creating materials with enhanced thermal and mechanical properties. Additionally, ongoing studies are investigating its role in catalysis and as a ligand in coordination chemistry.

For researchers and industry professionals seeking information about 1261961-89-0, it's important to consult reliable sources for safety data and handling guidelines. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound. Technical specifications typically include information about appearance (usually white to off-white crystalline powder), melting point range, and solubility characteristics.

The patent landscape surrounding 5-(4-Methylphenyl)-3-methylphenol reveals growing intellectual property activity, particularly in pharmaceutical applications. Several recent patents describe novel synthetic routes and derivative compounds that utilize this phenol as a key intermediate. This reflects the compound's increasing importance in innovative chemical development across multiple industries.

Environmental considerations for CAS 1261961-89-0 include its biodegradability profile and potential ecotoxicological effects. Current research suggests that the compound demonstrates moderate persistence in environmental matrices, prompting ongoing studies into its environmental fate and potential mitigation strategies. These aspects are particularly relevant given the increasing regulatory focus on green chemistry principles worldwide.

In conclusion, 5-(4-Methylphenyl)-3-methylphenol (CAS No. 1261961-89-0) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features, combined with evolving synthetic methodologies and growing market demand, position this compound as a subject of continued research and commercial interest. As industries increasingly prioritize specialty chemicals with precise functionality, compounds like this phenol derivative are likely to see expanded utilization in both established and emerging applications.